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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-Phenylsuccinic acid is a versatile chiral molecule widely employed in asymmetric
synthesis. Its utility stems from its C2 symmetry and the presence of two carboxylic acid
functional groups, which allow for a variety of chemical transformations. These application
notes provide an overview of its primary roles as a chiral resolving agent and a chiral building
block in the synthesis of enantiomerically pure compounds.

Chiral Resolving Agent

(S)-(+)-Phenylsuccinic acid is an effective resolving agent for racemic mixtures of amines and
other basic compounds. The principle behind this application is the formation of diastereomeric
salts upon reaction with a racemic base. These diastereomeric salts exhibit different physical
properties, such as solubility, allowing for their separation by fractional crystallization.
Subsequent treatment of the separated diastereomeric salt liberates the enantiomerically pure
amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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